Cas no 2551120-50-2 (lithium(1+) 6-bromopyrrolo1,2-apyrazine-1-carboxylate)

• Product Name: lithium(1+) 6-bromopyrrolo1,2-apyrazine-1-carboxylate
• CAS No: 2551120-50-2
• MF: C₈H₄BrLiN₂O₂
• MW: 246.97456073761
• MDL: MFCD32875361
• CID: 5656762
• PubChem ID: 154814389
• Update Time: 2023-11-27

lithium(1+) 6-bromopyrrolo1,2-apyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate
• Lithium;6-bromopyrrolo[1,2-a]pyrazine-1-carboxylate
• EN300-27194333
• 2551120-50-2
• lithium(1+) 6-bromopyrrolo1,2-apyrazine-1-carboxylate

• MDL： MFCD32875361
• Inchi： 1S/C8H5BrN2O2.Li/c9-6-2-1-5-7(8(12)13)10-3-4-11(5)6;/h1-4H,(H,12,13);/q;+1/p-1
• InChI Key： YJWCPEPCLOFPRO-UHFFFAOYSA-M
• SMILES： BrC1=CC=C2C(C(=O)[O-])=NC=CN21.[Li+]

Computed Properties

• Exact Mass: 245.96162g/mol
• Monoisotopic Mass: 245.96162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4Ų